2-ethoxy-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C18H20FN5O3/c1-2-27-11-16(25)20-7-8-24-17-14(9-22-24)18(26)23(12-21-17)10-13-5-3-4-6-15(13)19/h3-6,9,12H,2,7-8,10-11H2,1H3,(H,20,25)
• InChI Key: WUIBUXUEHNPYRK-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3F
• Molecular Formula: C18H20FN5O3
• Molecular Weight: 373.4 g/mol

Description

2-ethoxy-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H20FN5O3 and its molecular weight is 373.388. The purity is usually 95%.
BenchChem offers high-quality 2-ethoxy-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethoxy-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has explored the use of compounds related to 2-ethoxy-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide in anticancer treatments. A study demonstrated that certain derivatives showed significant cancer cell growth inhibition against multiple cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).

Synthesis of Novel Compounds

The synthesis of novel derivatives based on the pyrazolo[3,4-d]pyrimidine structure, similar to 2-ethoxy-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide, has been a focus of research. These studies involve creating new chemical structures with potential applications in various fields, including medicinal chemistry (Rahmouni et al., 2014).

Coordination Complexes and Antioxidant Activity

Research has also been conducted on pyrazole-acetamide derivatives to create coordination complexes with metals like Co(II) and Cu(II). These studies have investigated the antioxidant activity of these complexes, which could have implications for therapeutic applications (Chkirate et al., 2019).

Antimicrobial Activity

Some studies have explored the antimicrobial properties of heterocycles incorporating the pyrazolo[3,4-d]pyrimidine moiety. These compounds have been evaluated for their potential as antimicrobial agents, indicating a broad scope of applications in the field of infectious diseases (Bondock et al., 2008).

Insecticidal Properties

There's also research on the synthesis of innovative heterocycles, including those related to the pyrazolo[3,4-d]pyrimidine structure, for use as insecticides. These studies assess the effectiveness of these compounds against pests like the cotton leafworm, highlighting their potential in agricultural applications (Fadda et al., 2017).